Cas no 1339652-61-7 (4-Amino-1-{2-[(2-methoxyethyl)(methyl)amino]ethyl}pyrrolidin-2-one)

4-Amino-1-{2-[(2-methoxyethyl)(methyl)amino]ethyl}pyrrolidin-2-one is a specialized pyrrolidinone derivative featuring a functionalized aminoethyl side chain with methoxyethyl and methyl substituents. This compound is of interest in medicinal chemistry and pharmaceutical research due to its structural versatility, which allows for potential applications as a building block in drug discovery. The presence of both amino and carbonyl groups within the pyrrolidinone core, combined with the polar methoxyethyl moiety, enhances solubility and bioavailability, making it suitable for further derivatization. Its well-defined synthetic pathway ensures high purity, facilitating its use in targeted biological studies or as an intermediate in the development of novel therapeutic agents.
4-Amino-1-{2-[(2-methoxyethyl)(methyl)amino]ethyl}pyrrolidin-2-one structure
1339652-61-7 structure
Product Name:4-Amino-1-{2-[(2-methoxyethyl)(methyl)amino]ethyl}pyrrolidin-2-one
CAS No:1339652-61-7
MF:C10H21N3O2
MW:215.292642354965
CID:5207863
Update Time:2025-10-29

4-Amino-1-{2-[(2-methoxyethyl)(methyl)amino]ethyl}pyrrolidin-2-one Chemical and Physical Properties

Names and Identifiers

    • 4-Amino-1-{2-[(2-methoxyethyl)(methyl)amino]ethyl}pyrrolidin-2-one
    • 4-Amino-1-(2-((2-methoxyethyl)(methyl)amino)ethyl)pyrrolidin-2-one
    • 4-Amino-1-[2-[2-methoxyethyl(methyl)amino]ethyl]pyrrolidin-2-one
    • Inchi: 1S/C10H21N3O2/c1-12(5-6-15-2)3-4-13-8-9(11)7-10(13)14/h9H,3-8,11H2,1-2H3
    • InChI Key: ZYSIUWDCNOZLGS-UHFFFAOYSA-N
    • SMILES: O=C1CC(CN1CCN(C)CCOC)N

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 6
  • Complexity: 211
  • XLogP3: -1.6
  • Topological Polar Surface Area: 58.8

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Additional information on 4-Amino-1-{2-[(2-methoxyethyl)(methyl)amino]ethyl}pyrrolidin-2-one

Comprehensive Guide to 4-Amino-1-{2-[(2-methoxyethyl)(methyl)amino]ethyl}pyrrolidin-2-one (CAS No. 1339652-61-7): Properties, Applications, and Market Insights

4-Amino-1-{2-[(2-methoxyethyl)(methyl)amino]ethyl}pyrrolidin-2-one (CAS No. 1339652-61-7) is a specialized organic compound with a unique structural framework. This molecule features a pyrrolidin-2-one core, which is substituted with an amino group and a complex side chain containing methoxyethyl and methylamino functionalities. Such structural characteristics make it a compound of significant interest in pharmaceutical research and fine chemical synthesis.

The 4-Amino-1-{2-[(2-methoxyethyl)(methyl)amino]ethyl}pyrrolidin-2-one is often explored for its potential as a building block in drug discovery. Researchers are particularly interested in its ability to modulate biological targets due to its hydrogen-bonding capabilities and structural flexibility. The presence of both amino and carbonyl groups in the pyrrolidin-2-one ring allows for diverse chemical modifications, making it valuable for creating novel therapeutic agents.

In recent years, the demand for 4-Amino-1-{2-[(2-methoxyethyl)(methyl)amino]ethyl}pyrrolidin-2-one has grown in parallel with advancements in small-molecule drug development. This compound is frequently mentioned in patent literature related to central nervous system (CNS) disorders and receptor modulation, aligning with current trends in neurodegenerative disease research. Its methoxyethyl side chain is particularly noteworthy, as similar motifs appear in FDA-approved drugs targeting neurological pathways.

From a synthetic chemistry perspective, CAS No. 1339652-61-7 presents interesting challenges and opportunities. The compound's stereochemistry and functional group compatibility make it a test case for innovative synthetic methodologies. Many researchers are investigating efficient routes to produce this molecule at scale while maintaining high enantiomeric purity, a critical factor for pharmaceutical applications.

The physicochemical properties of 4-Amino-1-{2-[(2-methoxyethyl)(methyl)amino]ethyl}pyrrolidin-2-one contribute to its research utility. With moderate water solubility due to its polar functional groups and reasonable lipophilicity from the alkyl chains, this compound occupies a valuable space in drug-like property space. These characteristics make it particularly interesting for blood-brain barrier penetration studies, a hot topic in contemporary medicinal chemistry.

Analytical characterization of CAS No. 1339652-61-7 typically involves advanced techniques such as NMR spectroscopy, mass spectrometry, and HPLC purity analysis. The compound's stability under various conditions is an active area of investigation, especially regarding its potential as a pharmaceutical intermediate. Recent publications have explored its behavior in different pH environments and its compatibility with common formulation excipients.

The commercial landscape for 4-Amino-1-{2-[(2-methoxyethyl)(methyl)amino]ethyl}pyrrolidin-2-one reflects its niche but growing importance. While not yet a commodity chemical, several specialty suppliers offer this compound in research quantities, with prices reflecting its complex synthesis. The market for such high-value building blocks is expanding as drug discovery programs increasingly seek novel scaffolds to address challenging biological targets.

Looking forward, CAS No. 1339652-61-7 represents an interesting case study in structure-activity relationship optimization. Its core structure appears in several investigational compounds currently in preclinical development, particularly in areas like GPCR modulation and enzyme inhibition. The compound's future applications will likely be shaped by ongoing research into its derivatization potential and biological profile.

For researchers working with 4-Amino-1-{2-[(2-methoxyethyl)(methyl)amino]ethyl}pyrrolidin-2-one, proper handling and storage are essential to maintain compound integrity. While not classified as hazardous, standard laboratory precautions for amino-containing compounds should be observed. The compound's stability data suggests storage under inert atmosphere at low temperatures for long-term preservation.

The scientific literature surrounding CAS No. 1339652-61-7 continues to grow, with new publications regularly appearing in journals focused on medicinal chemistry and organic synthesis. This reflects the compound's relevance to current research priorities in both academic and industrial settings. Future directions may include exploration of its metal-binding properties or potential in catalysis applications beyond its pharmaceutical uses.

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